Cas no 139363-33-0 (7-Benzoxazolemethanol, 2-(4-chlorophenyl)-)

7-Benzoxazolemethanol, 2-(4-chlorophenyl)- structure
139363-33-0 structure
Product Name:7-Benzoxazolemethanol, 2-(4-chlorophenyl)-
CAS No:139363-33-0
MF:C14H10ClNO2
MW:259.687702655792
CID:1268133
PubChem ID:76851589
Update Time:2025-04-20

7-Benzoxazolemethanol, 2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 7-Benzoxazolemethanol, 2-(4-chlorophenyl)-
    • 139363-33-0
    • 7-benzoxazolemethanol,2-(4-chlorophenyl)-
    • Inchi: 1S/C14H10ClNO2/c15-11-6-4-9(5-7-11)14-16-12-3-1-2-10(8-17)13(12)18-14/h1-7,17H,8H2
    • InChI Key: MDVXVCVRMDBGNH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NC2=CC=CC(CO)=C2O1

Computed Properties

  • Exact Mass: 259.0401
  • Monoisotopic Mass: 259.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.26
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